Cas no 18167-27-6 (4-[3-(4-nitrophenoxy)propoxy]benzonitrile)

• Product Name: 4-[3-(4-nitrophenoxy)propoxy]benzonitrile
• CAS No: 18167-27-6
• MF: C₁₆H₁₄N₂O₄
• MW: 298.293364048004
• CID: 906983
• PubChem ID: 309171
• Update Time: 2025-04-19

4-[3-(4-nitrophenoxy)propoxy]benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-[3-(4-nitrophenoxy)propoxy]benzonitrile
• 1-(4-Cyano-phenoxy)-3-(4-nitro-phenoxy)-propan
• AC1L7EHO
• NSC211347
• DTXSID30309215
• NSC-211347
• 18167-27-6

• Inchi： 1S/C16H14N2O4/c17-12-13-2-6-15(7-3-13)21-10-1-11-22-16-8-4-14(5-9-16)18(19)20/h2-9H,1,10-11H2
• InChI Key： SUOUGIIJJSMPBA-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)[N+](=O)[O-])CCCOC1C=CC(C#N)=CC=1

Computed Properties

• Exact Mass: 298.09542
• Monoisotopic Mass: 298.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 88.1Ų

Experimental Properties

• Density: 1.27
• Boiling Point: 500.2°C at 760 mmHg
• Flash Point: 256.3°C
• Refractive Index: 1.597
• PSA: 85.39
• LogP: 3.83758